Cas no 88489-79-6 (Benzoic acid, 3-[(heptafluoropropyl)sulfonyl]-)
88489-79-6 structure
Product Name:Benzoic acid, 3-[(heptafluoropropyl)sulfonyl]-
CAS No:88489-79-6
MF:C10H5F7O4S
MW:354.198126554489
CID:630788
PubChem ID:15584699
Update Time:2025-04-19
Benzoic acid, 3-[(heptafluoropropyl)sulfonyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 3-[(heptafluoropropyl)sulfonyl]-
- 3-(1,1,2,2,3,3,3-heptafluoropropylsulfonyl)benzoic acid
- DTXSID80575049
- 88489-79-6
- 3-(1,1,2,2,3,3,3-Heptafluoropropane-1-sulfonyl)benzoic acid
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- Inchi: 1S/C10H5F7O4S/c11-8(12,9(13,14)15)10(16,17)22(20,21)6-3-1-2-5(4-6)7(18)19/h1-4H,(H,18,19)
- InChI Key: QKCNLSMGGKDTTE-UHFFFAOYSA-N
- SMILES: S(C1C=CC=C(C(=O)O)C=1)(C(C(C(F)(F)F)(F)F)(F)F)(=O)=O
Computed Properties
- Exact Mass: 353.97967694g/mol
- Monoisotopic Mass: 353.97967694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 535
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 79.8Ų
Benzoic acid, 3-[(heptafluoropropyl)sulfonyl]- Related Literature
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1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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